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Compound of Interest

Compound Name:
(R)-3,3-Difluoro-

cyclopentanemethanol

Cat. No.: B1404973 Get Quote

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into

molecular scaffolds is a cornerstone of rational drug design. The unique physicochemical

properties imparted by fluorine—such as altered lipophilicity, enhanced metabolic stability, and

modulated pKa—can profoundly improve a compound's pharmacological profile.[1] (R)-3,3-
Difluoro-cyclopentanemethanol emerges as a particularly valuable building block within this

context. It provides researchers with a non-planar, three-dimensional (3D) saturated ring

system, a feature increasingly sought after to escape the "flatland" of traditional aromatic

fragments and to improve target engagement and selectivity.[2]

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals. It provides detailed protocols for the safe handling, storage, and

use of (R)-3,3-Difluoro-cyclopentanemethanol, grounded in an understanding of its chemical

properties and potential hazards. The causality behind each recommendation is explained to

ensure not just procedural adherence, but a deep-seated culture of safety and experimental

excellence.

Physicochemical and Safety Data Summary
A clear understanding of a compound's fundamental properties is the foundation of its safe and

effective use. The data below has been consolidated from supplier safety data sheets and

chemical databases.
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Property Value Source(s)

IUPAC Name
((R)-3,3-

difluorocyclopentyl)methanol
[3]

CAS Number 1407997-85-6 [3][4][5]

Molecular Formula C₆H₁₀F₂O [3]

Molecular Weight 136.14 g/mol [3]

Appearance Light yellow liquid [3]

Purity Typically ≥97% [3]

Density ~1.15 g/mL [6]

Storage
Store at 2-8°C under an inert

gas (Nitrogen or Argon)
[6]

Note on Storage: While some suppliers may indicate room temperature storage, the gem-

difluoro moiety can activate adjacent positions. For long-term stability and to prevent potential

degradation, storage in a refrigerated, inert atmosphere is the authoritative recommendation.[6]

Hazard Identification and Toxicological Profile
(R)-3,3-Difluoro-cyclopentanemethanol must be handled with the appropriate precautions as

indicated by its GHS classification.

GHS Pictograms:

alt text

alt text

Signal Word:Danger [3] Hazard Statements:

Based on supplier information and analogy to similar structures, this compound is classified

as flammable and a potential irritant. [3][7][8]* H315: Causes skin irritation. [9]* H319:

Causes serious eye irritation. [9]* H335: May cause respiratory irritation. [9] Toxicological

Insights: While specific toxicological studies on this exact molecule are not publicly available,
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the hazard classification is based on its structural class. Cyclopentane alcohols are known

irritants to the skin, eyes, and respiratory system. [9][10]Ingestion may be harmful and could

lead to gastrointestinal irritation or central nervous system depression. [10]The presence of

two fluorine atoms does not mitigate these risks and warrants a cautious approach.

Core Protocols for Safe Handling and Storage
Adherence to a self-validating system of protocols is critical. The following workflows are

designed to minimize exposure and mitigate risk during routine laboratory use.

Engineering Controls and Personal Protective
Equipment (PPE)
The primary principle is to create a barrier between the researcher and the chemical.

Primary Engineering Control: All manipulations of (R)-3,3-Difluoro-cyclopentanemethanol,
including weighing, transferring, and adding to reaction vessels, must be conducted within a

certified chemical fume hood to prevent inhalation of vapors. [10]2. Eye and Face Protection:

Wear ANSI Z87.1-compliant safety glasses with side shields at a minimum. For operations

with a higher risk of splashing (e.g., transfers of >50 mL), a full face shield should be worn

over safety glasses. [7]3. Skin Protection:

Wear a flame-resistant laboratory coat, fully fastened.

Use nitrile gloves for incidental contact. For extended work, consider heavier-duty gloves

and consult a glove compatibility chart. Always inspect gloves before use and change

them immediately if contamination is suspected.

Respiratory Protection: Not typically required when work is performed within a properly

functioning fume hood.

Standard Laboratory Handling Workflow
This workflow diagram illustrates the critical safety checkpoints from receipt to disposal.
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Caption: Standard Laboratory Handling Workflow for (R)-3,3-Difluoro-cyclopentanemethanol.
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Storage and Incompatibility
Proper storage is essential for both safety and maintaining the chemical's integrity.

Storage Location: Store in a designated flammables-area cabinet. The area must be cool,

dry, and well-ventilated. [7][8]* Container: Keep the container tightly sealed to prevent

moisture ingress and evaporation. [3][7]The use of a septum-sealed bottle is ideal for

repeated access under an inert atmosphere.

Ignition Sources: Keep away from all sources of ignition, including heat, sparks, open flames,

and static discharge. Use only non-sparking tools and explosion-proof equipment when

handling large quantities. [7][11]* Incompatible Materials: Segregate from strong oxidizing

agents, acid anhydrides, and acid chlorides, as these can lead to vigorous or exothermic

reactions. [7][8]

Emergency and First Aid Procedures
Immediate and correct action following an exposure is critical. Ensure eyewash stations and

safety showers are readily accessible. [7]

First Aid Decision Tree
This diagram provides a clear, immediate action plan for accidental exposure.

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

1. Move to Fresh Air
2. Seek Medical Attention

if Breathing is Difficult

1. Remove Contaminated Clothing
2. Wash Area with Soap & Water

for 15 minutes

1. Flush with Water for 15 min
(Remove Contacts if Easy)

2. Seek Immediate Medical Attention

1. Do NOT Induce Vomiting
2. Rinse Mouth with Water

3. Seek Immediate Medical Attention
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Caption: First Aid Decision Tree for Accidental Exposure.

Detailed First Aid Measures
Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen and

seek immediate medical attention. [7]* Skin Contact: Immediately remove all contaminated

clothing. Wash the affected skin area thoroughly with soap and plenty of water for at least 15

minutes. Seek medical attention if irritation persists. [8]* Eye Contact: Immediately flush eyes

with copious amounts of water for at least 15 minutes, occasionally lifting the upper and

lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention. [7]* Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their

mouth with water. Seek immediate medical attention. [7]* Note to Physician: Treat

symptomatically. Symptoms of overexposure may include headache, dizziness, and nausea.

[8]

Spill and Disposal Considerations
Spill Response: In the event of a small spill, absorb the material with a non-combustible

absorbent (e.g., sand, vermiculite). Place the contaminated material in a sealed, labeled

container for hazardous waste disposal. Ensure the area is well-ventilated. For large spills,

evacuate the area and contact emergency services.

Waste Disposal: Dispose of unused material and contaminated waste in accordance with all

federal, state, and local environmental regulations. Do not pour down the drain. This material

should be treated as hazardous chemical waste. [7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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